![molecular formula C16H11FN4 B7590598 5-fluoro-N-1H-indol-5-ylquinazolin-4-amine](/img/structure/B7590598.png)
5-fluoro-N-1H-indol-5-ylquinazolin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-fluoro-N-1H-indol-5-ylquinazolin-4-amine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a quinazoline derivative and has been found to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-fluoro-N-1H-indol-5-ylquinazolin-4-amine is not yet fully understood. However, studies have suggested that this compound may exert its anti-tumor activity by inhibiting the PI3K/Akt/mTOR signaling pathway (Wang et al., 2018). This pathway is known to play a crucial role in cancer cell survival and proliferation. By inhibiting this pathway, this compound may induce apoptosis and inhibit cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits several biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been found to have anti-inflammatory and anti-angiogenic properties (Liu et al., 2017). Additionally, this compound has been found to inhibit the migration and invasion of cancer cells (Wang et al., 2018). These effects may be due to the compound's ability to modulate various signaling pathways in cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-fluoro-N-1H-indol-5-ylquinazolin-4-amine in lab experiments is its potential anti-tumor activity. This compound has been shown to exhibit anti-tumor activity in various cancer cell lines, making it a promising candidate for further research. However, one of the main limitations of using this compound is its limited availability. The synthesis of this compound is a complex and time-consuming process, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 5-fluoro-N-1H-indol-5-ylquinazolin-4-amine. One area of interest is the development of more efficient synthesis methods for this compound. This would allow for larger quantities of this compound to be produced, making it more widely available for research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research on the pharmacokinetics and toxicity of this compound is needed to determine its safety and efficacy in vivo.
In conclusion, this compound is a promising compound for scientific research. Its potential anti-tumor, anti-inflammatory, and anti-angiogenic properties make it a promising candidate for further study. However, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 5-fluoro-N-1H-indol-5-ylquinazolin-4-amine involves the reaction of 5-fluoroindole-2-carboxylic acid with anthranilamide in the presence of a coupling reagent. The resulting product is then subjected to a series of purification steps to obtain the final compound. This method has been reported in several research articles, including a study by Liu et al. (2017) and a study by Wang et al. (2018).
Scientific Research Applications
5-fluoro-N-1H-indol-5-ylquinazolin-4-amine has been found to have several potential applications in scientific research. One of the main areas of interest is cancer research. Studies have shown that this compound exhibits anti-tumor activity in various cancer cell lines, including lung cancer, breast cancer, and colon cancer (Liu et al., 2017; Wang et al., 2018). Additionally, this compound has been found to have anti-inflammatory and anti-angiogenic properties, which may also have potential applications in the treatment of various diseases (Liu et al., 2017).
properties
IUPAC Name |
5-fluoro-N-(1H-indol-5-yl)quinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FN4/c17-12-2-1-3-14-15(12)16(20-9-19-14)21-11-4-5-13-10(8-11)6-7-18-13/h1-9,18H,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSZZZYSBTGOPBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)C(=NC=N2)NC3=CC4=C(C=C3)NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.